4-(methoxymethyl)-2-methylpyrimidine-5-carboxylic acid
Overview
Description
4-(Methoxymethyl)-2-methylpyrimidine-5-carboxylic acid, also known as MMP-5-COOH, is a compound belonging to the class of compounds known as pyrimidine carboxylic acids. It is a colorless, crystalline solid with a molecular weight of 200.32 g/mol. MMP-5-COOH is widely used in both organic and inorganic synthesis. It is used to synthesize a variety of compounds, such as pharmaceuticals, dyes, and catalysts. It is also used as a reagent in the synthesis of other pyrimidine carboxylic acids.
Scientific Research Applications
4-(methoxymethyl)-2-methylpyrimidine-5-carboxylic acid is used in a variety of scientific research applications. It is used as a reagent in the synthesis of other pyrimidine carboxylic acids. It can also be used as a starting material for the synthesis of pharmaceuticals, dyes, and catalysts. 4-(methoxymethyl)-2-methylpyrimidine-5-carboxylic acid has also been used in the synthesis of other heterocyclic compounds, such as imidazoles and triazoles.
Mechanism of Action
The mechanism of action of 4-(methoxymethyl)-2-methylpyrimidine-5-carboxylic acid is not fully understood. However, it is believed that the molecule acts as a proton donor, donating protons to other molecules in the reaction. This allows for the synthesis of other molecules, such as pharmaceuticals, dyes, and catalysts.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(methoxymethyl)-2-methylpyrimidine-5-carboxylic acid are not well understood. However, it is believed that the molecule may act as an inhibitor of certain enzymes, such as cytochrome P450 enzymes. In addition, it has been shown to have anti-inflammatory and anti-oxidant properties, as well as being a potential inhibitor of certain types of cancer cells.
Advantages and Limitations for Lab Experiments
The advantages of using 4-(methoxymethyl)-2-methylpyrimidine-5-carboxylic acid in laboratory experiments include its low cost and availability, as well as its ability to be used in a variety of different synthetic reactions. Additionally, 4-(methoxymethyl)-2-methylpyrimidine-5-carboxylic acid has been shown to be a relatively stable compound, with a relatively long shelf life. The main limitation of using 4-(methoxymethyl)-2-methylpyrimidine-5-carboxylic acid in laboratory experiments is that it is not well understood, and there is limited research available on its biochemical and physiological effects.
Future Directions
Future research on 4-(methoxymethyl)-2-methylpyrimidine-5-carboxylic acid should focus on further understanding its biochemical and physiological effects. Additionally, more research should be done on its potential to act as an inhibitor of certain enzymes and its potential to be used in the synthesis of other heterocyclic compounds. Additionally, further research should be done on its potential to act as a proton donor, as well as its potential to be used in the synthesis of other pharmaceuticals, dyes, and catalysts. Finally, further research should be done on its potential to be used in the synthesis of other pyrimidine carboxylic acids.
Synthesis Methods
4-(methoxymethyl)-2-methylpyrimidine-5-carboxylic acid can be synthesized via a variety of methods, including the use of diazotization reactions. In the diazotization reaction, a diazonium salt is reacted with an amine to produce the desired pyrimidine carboxylic acid. 4-(methoxymethyl)-2-methylpyrimidine-5-carboxylic acid can also be synthesized via a reaction between a primary amine and an aldehyde. The reaction of an aldehyde with a primary amine produces a Schiff base, which can then be hydrolyzed to produce the desired pyrimidine carboxylic acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(methoxymethyl)-2-methylpyrimidine-5-carboxylic acid involves the reaction of 2-methyl-4,5-dihydroxypyrimidine with methoxymethyl chloride followed by carboxylation of the resulting intermediate.", "Starting Materials": [ "2-methyl-4,5-dihydroxypyrimidine", "Methoxymethyl chloride", "Sodium hydroxide", "Carbon dioxide", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: Dissolve 2-methyl-4,5-dihydroxypyrimidine in diethyl ether and add methoxymethyl chloride dropwise with stirring. Maintain the reaction mixture at room temperature for 24 hours.", "Step 2: Filter the resulting solid and wash with diethyl ether. Dry the solid under vacuum to obtain the intermediate 4-(methoxymethyl)-2-methylpyrimidine-5-ol.", "Step 3: Dissolve the intermediate in water and add sodium hydroxide to adjust the pH to 9-10. Bubble carbon dioxide through the solution until the pH stabilizes at 7-8.", "Step 4: Filter the resulting solid and wash with water. Dry the solid under vacuum to obtain the final product 4-(methoxymethyl)-2-methylpyrimidine-5-carboxylic acid." ] } | |
CAS RN |
127958-05-8 |
Product Name |
4-(methoxymethyl)-2-methylpyrimidine-5-carboxylic acid |
Molecular Formula |
C8H10N2O3 |
Molecular Weight |
182.2 |
Purity |
95 |
Origin of Product |
United States |
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![1,3,5-trimethyl-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-7-one](/img/structure/B6254418.png)